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Abstract

Benapenem is a novel, broad-spectrum carbapenem antibiotic developed to address the
growing threat of multidrug-resistant (MDR) bacterial infections. This document provides a
comprehensive technical overview of the discovery, synthesis, mechanism of action, and key
preclinical and clinical data for Benapenem. It is intended to serve as a resource for
researchers, scientists, and professionals involved in the field of antibiotic drug development.

Introduction: The Rise of a New Carbapenem

The increasing prevalence of antibiotic resistance necessitates the development of new
antimicrobial agents. Carbapenems are a class of 3-lactam antibiotics with a broad spectrum of
activity, often reserved for treating severe or high-risk bacterial infections.[1] Benapenem
emerges as a promising addition to this class, demonstrating potent activity against a range of
Gram-negative bacteria, including those producing extended-spectrum (-lactamases (ESBLS).
[2] Developed by Sihuan Pharmaceutical, Benapenem has undergone clinical evaluation,
primarily in China, for the treatment of complicated urinary tract infections (cUTI) and acute
pyelonephritis (AP).[2][3]
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While the specific discovery timeline for Benapenem is not extensively publicized, the general
workflow for discovering and developing a novel antibiotic like Benapenem follows a well-
established path. This process is designed to identify promising candidates, evaluate their
safety and efficacy, and navigate the rigorous regulatory approval process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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